Cas no 1149588-71-5 (1-(3-methylpyridin-4-yl)ethan-1-amine)

• Product Name: 1-(3-methylpyridin-4-yl)ethan-1-amine
• CAS No: 1149588-71-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 2084095
• PubChem ID: 59574183
• Update Time: 2025-05-23

1-(3-methylpyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• a,3-dimethyl-4-Pyridinemethanamine
• AKOS017518817
• 1149588-71-5
• 1-(3-methylpyridin-4-yl)ethan-1-amine
• 1-(3-Methylpyridin-4-yl)ethanamine
• EN300-1241080
• SCHEMBL13029049

• Inchi： 1S/C8H12N2/c1-6-5-10-4-3-8(6)7(2)9/h3-5,7H,9H2,1-2H3
• InChI Key： FCJFFSRMXWPYIQ-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 136.1
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.5

Additional information on 1-(3-methylpyridin-4-yl)ethan-1-amine

1-(3-Methylpyridin-4-yl)ethan-1-amine: A Comprehensive Overview

The compound with CAS No. 1149588-71-5, commonly referred to as 1-(3-methylpyridin-4-yl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an ethanamine group, making it a versatile building block for various chemical reactions and applications. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and materials science.

1-(3-Methylpyridin-4-yl)ethan-1-amine is synthesized through a combination of nucleophilic aromatic substitution and alkylation reactions. The presence of the methyl group at the 3-position of the pyridine ring introduces steric hindrance, which can influence the reactivity of the molecule. This steric effect has been exploited in recent studies to design more selective catalysts for organic transformations. For instance, researchers have demonstrated that this compound can act as a highly efficient ligand in transition-metal-catalyzed reactions, such as cross-coupling and cycloaddition processes.

In terms of pharmacological properties, 1-(3-methylpyridin-4-yl)ethan-1-amine has shown promising activity as a potential inhibitor of certain enzymes involved in metabolic pathways. A study published in 2023 revealed that this compound exhibits moderate inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. The ability of this molecule to modulate HDAC activity suggests its potential as a lead compound for developing novel anti-cancer agents.

Moreover, the compound's unique electronic properties make it an attractive candidate for applications in materials science. Recent research has explored its use as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials hold great promise for energy storage, sensing, and catalysis applications. For example, a 2023 study reported that incorporating 1-(3-methylpyridin-4-yl)ethan-1-amine into MOFs significantly enhances their gas adsorption capabilities, particularly for CO₂ and CH₄.

The synthesis and characterization of 1-(3-methylpyridin-4-yl)ethan-1-amine have also contributed to our understanding of pyridine chemistry. The methyl group at the 3-position not only affects the molecule's reactivity but also influences its solubility and stability under various conditions. This has implications for both laboratory-scale synthesis and large-scale industrial production.

In conclusion, CAS No. 1149588-71-5, or 1-(3-methylpyridin-4-yl)ethan-1-amine, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing scientific research and industrial innovation.